Cas no 2171826-01-8 (3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2171826-01-8
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 5853902
• PubChem ID: 165806136
• Update Time: 2025-11-01

3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1285297
• 2171826-01-8

• Inchi： 1S/C12H18BrN3O4/c1-12(2,3)20-11(19)15-8(5-9(17)18)7-6-14-16(4)10(7)13/h6,8H,5H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： CPPWPXVEFUAWMQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1C)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

3-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid: A Comprehensive Overview

3-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid, with the CAS registry number 2171826-01-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its intricate structure, which includes a pyrazole ring, a tert-butoxy carbonyl group, and a propanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced material science.

The molecular structure of this compound is characterized by a pyrazole ring substituted at the 4-position with a propanoic acid group and at the 5-position with a bromine atom. The tert-butoxy carbonyl group is attached to the nitrogen atom of the pyrazole ring, providing additional functionality. This arrangement allows for various chemical transformations, making it an attractive starting material for synthesizing bioactive compounds.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeted drugs. The bromine substituent on the pyrazole ring facilitates Suzuki-Miyaura coupling reactions, enabling the introduction of diverse substituents that can modulate biological activity.

In addition to its role in drug discovery, this compound has been utilized in the synthesis of advanced materials, such as polymer precursors and ligands for metal complexes. Its tert-butoxy carbonyl group serves as a protective group during multi-step syntheses, ensuring high yields and purity in subsequent reactions.

Recent advancements in green chemistry have also led to innovative synthetic routes for this compound. Scientists have developed environmentally friendly methods that minimize waste and reduce energy consumption during its production. These methods often involve catalytic processes or solvent-free conditions, aligning with current trends toward sustainable chemical manufacturing.

The versatility of 3-(5-Bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid has made it a valuable tool in both academic research and industrial applications. Its ability to undergo multiple functional group transformations positions it as a key intermediate in the synthesis of complex molecules with potential therapeutic and material applications.

In conclusion, this compound represents an important milestone in modern organic chemistry, offering researchers a powerful building block for exploring new chemical entities. As ongoing research continues to uncover its full potential, it is likely to play an increasingly significant role in advancing both medicinal and materials science.